5-(4-methoxyphenyl)-2,3,9-trimethyl-7H-furo[3,2-g]chromen-7-one

• IUPAC Name: 5-(4-methoxyphenyl)-2,3,9-trimethylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C21H18O4/c1-11-13(3)24-20-12(2)21-18(9-16(11)20)17(10-19(22)25-21)14-5-7-15(23-4)8-6-14/h5-10H,1-4H3
• InChI Key: WIOCHMDORGGYEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C3=C(C=C12)C(=CC(=O)O3)C4=CC=C(C=C4)OC)C)C
• Molecular Formula: C21H18O4
• Molecular Weight: 334.4 g/mol

Description

5-(4-methoxyphenyl)-2,3,9-trimethyl-7H-furo[3,2-g]chromen-7-one, also known as Osthole, is a natural compound found in various plants, including Cnidium monnieri and Angelica pubescens. Osthole has been extensively studied due to its potential therapeutic properties, including anti-inflammatory, anti-tumor, anti-osteoporotic, and anti-oxidative effects.

Scientific Research Applications

Synthesis and Optical Characterization

The novel compound 5-hydroxy-4-methoxy-7-oxo-7H-furo[3,2-g]chromene-6-carbonitrile (HMOFCC) was synthesized and studied for its optical and photoelectrical properties. This study is significant as it provides insight into the electronic absorption spectra, photoluminescence spectrum, and phototransient properties of the compound, which may have applications in optoelectronic devices (Ibrahim et al., 2017).

Synthesis of New Derivatives

A new synthesis approach for 2-(2-(4-Methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic acid was presented. This approach involved multicomponent condensation and is significant for the creation of previously unknown derivatives of the compound (Lichitsky et al., 2021).

Inhibitory Potential as Kinase Inhibitors

A series of derivatives of 7H-furo[3,2-g]chromen-7-one were synthesized and evaluated as EGFR and VEGFR-2 kinase inhibitors. This research is important as it explores the potential therapeutic applications of these derivatives in the context of kinase inhibition, which is relevant for cancer treatment (Amr et al., 2017).

Crystal Structure and Cytotoxicity

The crystal structure of certain 5H-furo[3,2-g]chromene derivatives was characterized, and their cytotoxic effects on specific cell lines were evaluated. This study contributes to the understanding of the structural properties and potential medicinal applications of these compounds (Hu et al., 2010).

Potential Antihypertensive and Antiarrhythmic Agents

The synthesis of certain 7H-furo[3,2-g]-chromene derivatives as potential antihypertensive α-blocking and antiarrhythmic agents was explored. This research highlights the possible application of these compounds in cardiovascular therapies (Amr et al., 2017).

Anti-Alzheimer's Agents

Novel derivatives of 5H-furo[3,2-g]chromene were evaluated for their inhibitory activity against enzymes involved in Alzheimer’s disease. This study is crucial for understanding the potential role of these compounds in treating neurodegenerative diseases (Mphahlele et al., 2019).